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Compound of Interest

Compound Name: Fmoc-gly-osu

Cat. No.: B557580 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemical reagents like Fmoc-
gly-osu (N-α-(9-Fluorenylmethyloxycarbonyl)glycine N-hydroxysuccinimide ester) is a critical

component of laboratory safety protocols. This guide provides essential, step-by-step

procedures for the safe disposal of Fmoc-gly-osu, helping to minimize risks and ensure

compliance with safety regulations.

Immediate Safety and Handling
Before initiating any disposal procedure, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE). This includes chemical safety glasses, gloves, and a

laboratory coat. All handling of solid Fmoc-gly-osu and its waste should be conducted in a

well-ventilated area or a chemical fume hood to prevent inhalation.

Quantitative Data Summary
The following table summarizes key quantitative and safety data for Fmoc-gly-osu.
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Property Value

Chemical Formula C₂₁H₁₈N₂O₆[1][2]

Molecular Weight 394.38 g/mol [1][2]

Appearance White to off-white solid[1]

Melting Point 173-175 °C[1]

Storage Temperature 2-8°C, under an inert atmosphere[1]

GHS Hazard Statements

H302: Harmful if swallowed[3], H315: Causes

skin irritation[1], H319: Causes serious eye

irritation[1]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols provide detailed methodologies for the proper disposal of Fmoc-gly-
osu in various forms.

Solid Fmoc-gly-osu Waste Disposal
This procedure applies to unused, expired, or contaminated solid Fmoc-gly-osu.

Collection: Accumulate all solid Fmoc-gly-osu waste in a designated, clearly labeled, and

sealable hazardous waste container. If possible, use the original container.

Segregation: Do not mix Fmoc-gly-osu waste with other solid chemical wastes unless

explicitly permitted by your institution's waste management guidelines.

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "Fmoc-
gly-osu," and the approximate quantity.

Storage: Store the sealed container in a designated, secure area for hazardous waste

accumulation, away from incompatible materials.
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Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal company.[4][5]

Liquid Waste Disposal (from synthesis and other
applications)
Liquid waste may be generated from reactions, deprotection steps (often containing solvents

like DMF and piperidine), and cleaning procedures.

Collection: Collect all liquid waste containing Fmoc-gly-osu into a dedicated, properly

labeled, and leak-proof hazardous waste container.

Segregation: Do not mix this waste stream with other liquid wastes unless specified by your

institution's protocols.

Storage: Keep the liquid waste container tightly sealed and stored in a secondary

containment tray within a ventilated cabinet or a designated waste accumulation area.

Disposal: Once the container is nearly full (around 90%), schedule a pickup with your

institution's EHS office for proper disposal.[6]

Contaminated Labware and PPE Disposal
Disposable items that have come into contact with Fmoc-gly-osu must be treated as

hazardous waste.

Collection: Place all contaminated disposable labware (e.g., pipette tips, weighing paper,

gloves) into a designated solid hazardous waste container.

Sealing and Labeling: Once full, seal the container and label it clearly as "Hazardous Waste"

with a description of the contents (e.g., "Labware contaminated with Fmoc-gly-osu").

Disposal: Dispose of the container through your institution's EHS-approved waste stream.[4]

[6]

Spill & Personal Contamination Protocol
In the event of a spill or personal exposure, follow these immediate steps:
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Skin Contact: Immediately wash the affected area with soap and plenty of water.[6]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, removing

contact lenses if present and easy to do so.[1][6] Seek medical attention.

Spill Cleanup:

If the spill is significant, evacuate the area and alert your supervisor.

For minor spills, wear appropriate PPE.

Carefully sweep or scoop the solid material into a designated hazardous waste container,

avoiding dust generation.[6][7]

Clean the spill area with a damp cloth, and dispose of the cloth and any other cleaning

materials as hazardous waste.[4][6]

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the disposal of Fmoc-gly-osu.

Caption: Workflow for the collection and disposal of different Fmoc-gly-osu waste streams.
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Caption: Decision-making process for responding to an Fmoc-gly-osu spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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